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Compound of Interest

Compound Name: Oxybenzone-d5

Cat. No.: B581888 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Oxybenzone-d5 in a laboratory setting. Researchers, scientists, and

drug development professionals are advised to adhere to these procedures to ensure safety

and environmental compliance.

Oxybenzone-d5, a deuterated analog of the common UV-filtering agent Oxybenzone, requires

careful handling and disposal due to its potential environmental toxicity. While the deuteration

does not significantly alter the chemical's primary hazards, proper disposal is crucial to mitigate

its impact, particularly on aquatic ecosystems. Adherence to established laboratory waste

management protocols is mandatory.

Quantitative Data: Aquatic Toxicity of Oxybenzone
The following table summarizes the known aquatic toxicity of non-deuterated Oxybenzone.

These values are provided to emphasize the importance of preventing environmental release.

It is presumed that the deuterated form exhibits similar toxicity.
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Organism/End
point

Concentration Exposure Time Effect Reference

Coral

(Stylophora

pistillata)

planulae

139 µg/L 24 hours (in light)

LC50 (Lethal

Concentration,

50%)

[1]

Coral

(Stylophora

pistillata)

planulae

779 µg/L
24 hours (in

dark)

LC50 (Lethal

Concentration,

50%)

[1]

Coral

(Stylophora

pistillata)

planulae

6.5 µg/L 24 hours (in light)

EC20 (Effective

Concentration,

20% - deformity)

[1]

Coral Cells (7

species)
8 to 340 µg/L 4 hours (in light)

LC50 (Lethal

Concentration,

50%)

[1]

Daphnia spp.
1,090 to 3,030

µg/L
24 to 48 hours

EC/LC50

(Effective/Lethal

Concentration,

50%)

[2]

Fish (Oryzias

latipes) larvae
395.6 µg/L 96 hours

LC50 (Lethal

Concentration,

50%)

[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard operating procedure for the disposal of Oxybenzone-d5
from a laboratory setting.

1.0 Personal Protective Equipment (PPE)
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1.1. Before handling Oxybenzone-d5 or its waste, ensure appropriate PPE is worn, including:

Safety glasses or goggles.
Chemical-resistant gloves (e.g., nitrile).
A lab coat.

2.0 Waste Segregation and Collection

2.1. Do not dispose of Oxybenzone-d5 down the drain or in regular trash.[3] 2.2. Designate a

specific, compatible waste container for Oxybenzone-d5 waste. The container must be in good

condition with a secure, screw-top cap.[4] 2.3. Collect all materials contaminated with

Oxybenzone-d5, including surplus product, solutions, and contaminated consumables (e.g.,

pipette tips, wipes), in this designated container. 2.4. Waste Compatibility: Do not mix

Oxybenzone-d5 waste with incompatible chemicals. It should be collected as a non-

halogenated organic solvent waste. Avoid mixing with acids, bases, or strong oxidizing agents.

[4]

3.0 Waste Container Labeling and Storage

3.1. Immediately label the waste container with the following information:

"Hazardous Waste"
"Oxybenzone-d5"
Accumulation start date (the date the first waste is added).
Associated hazards (e.g., "Environmental Hazard"). 3.2. Store the waste container in a
designated Satellite Accumulation Area (SAA) within the laboratory.[4][5] 3.3. The SAA must
be at or near the point of generation and under the control of the laboratory personnel. 3.4.
Ensure the waste container is kept closed at all times, except when adding waste.[5][6] 3.5.
Store the container in secondary containment to prevent spills from reaching drains.

4.0 Disposal of Empty Containers

4.1. An "empty" container that held Oxybenzone-d5 must be managed as hazardous waste.

4.2. To be considered non-hazardous, the container must be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). 4.3. The rinsate from this process must be collected and

disposed of as Oxybenzone-d5 hazardous waste. 4.4. Once triple-rinsed, deface the original
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label on the container before disposal in regular laboratory glass or plastic recycling, as

appropriate.[6]

5.0 Arranging for Final Disposal

5.1. Once the waste container is full or has been accumulating for a set period (typically 6-12

months, check institutional guidelines), arrange for its disposal. 5.2. Contact your institution's

Environmental Health and Safety (EHS) office to schedule a pickup. 5.3. The primary method

of disposal for Oxybenzone-d5 is through a licensed hazardous waste disposal company.[2]

5.4. The typical disposal process involves dissolving or mixing the material with a combustible

solvent and subsequent incineration in a chemical scrubber.

Disposal Workflow Diagram
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Oxybenzone-d5 Disposal Workflow
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Caption: Workflow for the proper disposal of Oxybenzone-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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